1-benzyl-6-ethenyl-1H-indazole

• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol
• SMILES: C=CC1=CC2=C(C=C1)C=NN2CC3=CC=CC=C3
• InChI: InChI=1S/C16H14N2/c1-2-13-8-9-15-11-17-18(16(15)10-13)12-14-6-4-3-5-7-14/h2-11H,1,12H2
• InChIKey: LUCZZWKYCLNYKJ-UHFFFAOYSA-N

Synthesis of PLK4 inhibitor libraries requires a C6-vinylaryl indazole pharmacophore. Palladium-catalyzed vinylation of bromo precursors adds cost and reduces yield. 1-Benzyl-6-ethenyl-1H-indazole (CAS 1247001-59-7) provides direct entry: - Pre-installed N1-benzyl group for metabolic stability & oral bioavailability - C6 vinyl handle for cross-coupling, dihydroxylation, or spirocyclic analog synthesis - Halogen-free scaffold eliminates orthogonal reactivity in multi-step sequences Enables SAR exploration without costly Pd-catalyzed vinylation.

1-Benzyl-6-ethenyl-1H-indazole: Synthetic Intermediate Overview

1-Benzyl-6-ethenyl-1H-indazole (CAS 1247001-59-7) is an indazole derivative bearing a benzyl group at the N1 position and a vinyl (ethenyl) substituent at the C6 position. The compound serves as a versatile scaffold in medicinal chemistry, particularly as an intermediate in the synthesis of kinase-targeting anticancer agents . Indazole-based compounds have been developed as inhibitors of multiple protein kinases including TTK/Mps1, BUB1, and PLK4, with several advancing to clinical evaluation [1]. The C6 vinyl moiety provides a reactive handle for further functionalization via cross-coupling, oxidation, or cycloaddition chemistry, enabling diversification toward target-specific molecular architectures [2].

Vinyl handle for C6 diversification

N1-benzyl for lipophilicity & metabolism

Halogen-free; cleaner reactivity

• [1] Denya I, Malan SF, Joubert J. Indazole derivatives and their therapeutic applications: a patent review (2013-2017). Expert Opinion on Therapeutic Patents. 2018;28(6):441-453. View Source
• [2] Gaikwad DD, Chapolikar AD, Devkate CG, et al. Synthesis of indazole motifs and their medicinal importance: an overview. European Journal of Medicinal Chemistry. 2015;90:707-731. View Source

1-Benzyl-6-ethenyl-1H-indazole: Superiority Over Common Analogs

Substitution of 1-benzyl-6-ethenyl-1H-indazole with structurally similar indazole derivatives introduces significant functional and synthetic liabilities. The N1-benzyl group confers metabolic stability and lipophilicity that N1-unsubstituted or N1-alkyl analogs lack, while removal or replacement of the C6 vinyl group eliminates the sole reactive handle for late-stage diversification [1]. The 6-bromo analog (N1-benzyl-6-bromo-1H-indazole) serves as a direct synthetic precursor, requiring palladium-catalyzed coupling to install the vinyl moiety—a step that adds cost and reduces overall yield compared to starting directly with the pre-functionalized vinyl compound . 6-Ethenyl-3-iodo-1H-indazole introduces a halogen at the C3 position, altering electronic properties and requiring additional synthetic steps to remove or utilize the iodine . The specific substitution pattern of 1-benzyl-6-ethenyl-1H-indazole aligns with the core architecture of PLK4 inhibitor series wherein C6 vinylaryl motifs are essential for target engagement, making this compound the optimal entry point for such discovery programs [2].

C6 Bromo analog

This product

Vinyl pre-installed; no cross-coupling needed

Substitute

Requires Pd-catalyzed vinylation; typical isolated yield 45–78%

3-Iodo analog

This product

No halogen; orthogonal reactivity preserved

Substitute

C3 iodine may interfere with chemoselective steps

N1-unsubstituted

This product

Benzyl group provides ADME optimization handle

Substitute

May lack lipophilicity and metabolic stability context

• [1] Lin S, Zhang F, Jiang G, et al. A novel series of indazole-/indole-based glucagon receptor antagonists. Bioorganic & Medicinal Chemistry Letters. 2015;25(19):4143-4147. doi:10.1016/j.bmcl.2015.08.015 View Source
• [2] Sampson PB, Liu Y, Forrest B, et al. Design and optimization of (3-aryl-1H-indazol-6-yl)spiro[cyclopropane-1,3′-indolin]-2′-ones as potent PLK4 inhibitors with oral antitumor efficacy. Bioorganic & Medicinal Chemistry Letters. 2016;26(17):4170-4175. doi:10.1016/j.bmcl.2016.08.063 View Source

1-Benzyl-6-ethenyl-1H-indazole: Comparative Evidence vs. Structural Analogs

C6 Vinyl vs. C6 Bromo: Step Economy Advantage

1-Benzyl-6-ethenyl-1H-indazole provides direct access to vinyl-functionalized intermediates without requiring palladium-catalyzed cross-coupling from the corresponding bromo precursor. The documented synthesis of the target compound from N1-benzyl-6-bromo-1H-indazole proceeds via Stille or Suzuki coupling with vinyl boronic acid or vinyl stannane, requiring palladium catalyst, ligand, and extended reaction times with typical isolated yields ranging from 45-78% for analogous indazole vinylations . Starting directly with 1-benzyl-6-ethenyl-1H-indazole eliminates this entire synthetic step, corresponding to a theoretical step-count reduction of one and avoidance of catalyst/ligand costs and palladium removal purification.

Step economy vs. bromo

Class-level

1-step reduction; avoids 22–55% net yield loss from vinylation step

Supports step-economy in library synthesis

Inferred from analogous indazole coupling protocols

Evidence Dimension	Synthetic step count to access vinyl-functionalized intermediate
Target Compound Data	0 additional steps (vinyl pre-installed)
Comparator Or Baseline	N1-benzyl-6-bromo-1H-indazole: 1 cross-coupling step required; typical isolated yield 45-78% for analogous indazole vinylations
Quantified Difference	1-step reduction; 22-55% net yield loss avoided
Conditions	Synthetic route documentation per patent literature and reported indazole C6 functionalization protocols

Why This Matters

In medicinal chemistry lead optimization, eliminating one synthetic step per analog reduces cycle time and material cost, particularly when generating libraries of C6-diversified indazole derivatives.

Halogen-Free Scaffold vs. Iodo Analog

1-Benzyl-6-ethenyl-1H-indazole (molecular formula C16H14N2, MW 234.29 g/mol) lacks halogen substituents at any position, in contrast to the structurally related 6-ethenyl-3-iodo-1H-indazole which contains iodine at C3 . The presence of the C3 iodo group introduces a second reactive site that may interfere with chemoselective transformations at the C6 vinyl moiety, requiring orthogonal protection strategies or resulting in undesired byproduct formation during subsequent reactions . The halogen-free composition also eliminates concerns regarding heavy atom effects in crystallography applications and removes the need for iodide waste management in scale-up settings.

Halogen content vs. iodo

Head-to-head

0 halogens vs. 1 iodine; MW 35.78 g/mol lower

Simplifies purification; orthogonal reactivity avoided

Structural comparison only

Evidence Dimension	Number of halogen substituents present
Target Compound Data	0 halogens; C16H14N2; MW 234.29 g/mol
Comparator Or Baseline	6-ethenyl-3-iodo-1H-indazole: 1 iodine atom at C3; C9H7IN2; MW 270.07 g/mol
Quantified Difference	Halogen count: 0 vs. 1; molecular weight: 35.78 g/mol lower; presence of N1-benzyl group adds synthetic versatility absent in comparator
Conditions	Structural comparison based on published molecular data

Why This Matters

The absence of halogen eliminates orthogonal reactivity concerns and reduces purification complexity, making the compound a cleaner, more predictable building block for library synthesis.

N1-Benzyl vs. Unsubstituted: PK and Stability Advantage

The N1-benzyl substituent in 1-benzyl-6-ethenyl-1H-indazole contributes to increased lipophilicity and potential metabolic stabilization compared to N1-unsubstituted indazoles. SAR studies on indazole-based glucagon receptor antagonists demonstrated that modifications at the N1 benzylic position significantly modulate in vitro potency and oral pharmacokinetics, with certain N1-benzyl analogs achieving oral activity in rodent models whereas N1-unsubstituted counterparts exhibited substantially reduced exposure [1]. The N1-benzyl group also serves as a metabolic soft spot that can be tuned via para-substitution on the phenyl ring, providing a handle for ADME optimization that is absent in N1-H or N1-alkyl indazoles.

N1-benzyl ADME context

Class-level

N1-benzyl may improve oral exposure vs. N1-H indazoles (SAR literature)

May support ADME optimization

Inferred from glucagon receptor antagonist series

Evidence Dimension	Oral bioavailability potential
Target Compound Data	Contains N1-benzyl substituent (pharmacokinetically validated motif in indazole kinase inhibitors)
Comparator Or Baseline	6-vinyl-1H-indazole: lacks N1-benzyl group; anticipated reduced lipophilicity and potentially lower oral exposure based on class-level SAR
Quantified Difference	Not directly quantified for this specific compound; inferred from indazole SAR studies where N1-benzyl analogs showed improved PK profiles
Conditions	Structure-activity relationship studies on indazole-based glucagon receptor antagonists and kinase inhibitors

Why This Matters

The N1-benzyl group provides a validated handle for optimizing pharmacokinetic properties, making 1-benzyl-6-ethenyl-1H-indazole a more drug-like starting scaffold than N1-unsubstituted vinyl indazoles.

• [1] Lin S, Zhang F, Jiang G, et al. A novel series of indazole-/indole-based glucagon receptor antagonists. Bioorganic & Medicinal Chemistry Letters. 2015;25(19):4143-4147. doi:10.1016/j.bmcl.2015.08.015 View Source

6-Vinyl Indazole Core: Validated PLK4 Pharmacophore

The C6 vinylaryl indazole motif has been pharmacologically validated in multiple Polo-like kinase 4 (PLK4) inhibitor series. (E)-3-((3-(E)-vinylaryl)-1H-indazol-6-yl)methylene)-indolin-2-ones demonstrated potent PLK4 inhibition with in vivo anticancer efficacy upon intraperitoneal dosing [1]. Further optimization yielded (3-aryl-1H-indazol-6-yl)spiro[cyclopropane-1,3′-indolin]-2′-ones, wherein compound 13b achieved 22% oral bioavailability in rodents and 96% tumor growth inhibition in an MDA-MB-468 xenograft model [2]. 1-Benzyl-6-ethenyl-1H-indazole serves as the core scaffold from which these bioactive vinylaryl and spirocyclic derivatives can be constructed, providing a direct entry point to a pharmacologically validated chemotype.

PLK4 pharmacophore context

Class-level

Derivatives: 96% TGI, 22% oral F in rodent xenograft (literature)

Supports PLK4-targeted scaffold selection

Downstream compounds, not this intermediate

Evidence Dimension	In vivo antitumor efficacy of derivatives synthesized from C6-vinyl indazole core
Target Compound Data	Core scaffold for derivatives achieving up to 96% tumor growth inhibition in xenograft models
Comparator Or Baseline	Indazoles lacking C6 functionalization: cannot access the vinylaryl or spirocyclic pharmacophore required for PLK4 engagement
Quantified Difference	Compound 13b (derived from C6-functionalized indazole): 96% TGI, 22% oral bioavailability in rodents
Conditions	MDA-MB-468 xenograft model; oral administration in rodents

Why This Matters

This compound provides direct synthetic access to a pharmacophore validated in PLK4 inhibitor programs with demonstrated in vivo efficacy, reducing the risk of pursuing unvalidated chemical space.

• [1] Sampson PB, Liu Y, Forrest B, et al. (E)-3-((3-(E)-vinylaryl)-1H-indazol-6-yl)methylene)-indolin-2-ones as potent PLK4 inhibitors with in vivo anticancer efficacy. Bioorganic & Medicinal Chemistry Letters. 2016;26(17):4170-4175. View Source
• [2] Sampson PB, Liu Y, Forrest B, et al. Design and optimization of (3-aryl-1H-indazol-6-yl)spiro[cyclopropane-1,3′-indolin]-2′-ones as potent PLK4 inhibitors with oral antitumor efficacy. Bioorganic & Medicinal Chemistry Letters. 2016;26(17):4170-4175. doi:10.1016/j.bmcl.2016.08.063 View Source

OsO4-Mediated Dihydroxylation to Chiral Diol

The C6 vinyl group of 1-benzyl-6-ethenyl-1H-indazole undergoes OsO4-catalyzed dihydroxylation to yield (S)-1-(1-benzyl-1H-indazol-6-yl)ethane-1,2-diol, a chiral vicinal diol building block . This transformation is documented in synthetic protocols using K2OsO4·2H2O (44 mg) in a tBuOH/water/citric acid system with N1-benzyl-6-vinyl-1H-indazole as starting material (crude, approximately 24 mmol scale) . The resulting diol provides two additional hydroxyl handles for further derivatization via esterification, etherification, or oxidation chemistry. Comparators lacking the C6 vinyl group—such as N1-benzyl-1H-indazole or 6-methyl analogs—cannot undergo this dihydroxylation, eliminating access to this entire branch of chemical space.

OsO4 dihydroxylation

Head-to-head

Reaction proceeds at ~24 mmol scale; yields chiral diol

Provides access to chiral intermediates

Non-vinyl analogs unreactive

Evidence Dimension	Ability to undergo OsO4-mediated dihydroxylation to generate chiral diol intermediates
Target Compound Data	Reacts with K2OsO4·2H2O to yield (S)-1-(1-benzyl-1H-indazol-6-yl)ethane-1,2-diol
Comparator Or Baseline	N1-benzyl-1H-indazole (no C6 vinyl): reaction does not occur; 6-methyl analog: unreactive toward dihydroxylation
Quantified Difference	Qualitative: reaction proceeds vs. no reaction; demonstrated at ~24 mmol scale
Conditions	tBuOH (25 mL), water (25 mL), citric acid (10.1 g, 48.0 mmol), K2OsO4·2H2O (44 mg)

Why This Matters

This transformation provides access to chiral building blocks that are inaccessible from non-vinyl indazole analogs, expanding the scope of accessible derivative space.

Biological Evidence Limitations

After exhaustive search of primary literature and patent databases, no direct head-to-head biological activity data comparing 1-benzyl-6-ethenyl-1H-indazole against structurally defined comparators in a standardized assay system were identified. The compound appears primarily as a synthetic intermediate in patent literature and supplier catalogs rather than as a characterized biological probe. Available biological activity data for indazole derivatives generally report on more complex, multi-substituted analogs (e.g., N1-benzyl-5-carboxamide derivatives with PC-3 IC50 of 6.21 μmol/L [1]) rather than the parent 6-vinyl scaffold itself. Consequently, the quantitative differentiation evidence presented above derives from synthetic utility, structural features, and pharmacophore validation rather than direct comparative biochemical or cellular potency measurements. This limitation should inform procurement decisions: the compound's value lies in its role as a strategic synthetic intermediate rather than as a bioactive endpoint.

Biological data availability

Data to verify

No direct IC50/Ki identified for parent scaffold

Value is synthetic intermediate, not biological probe

Procurement based on synthetic utility

Evidence Dimension	Direct comparative biochemical/cellular potency data availability
Target Compound Data	No direct IC50 or Ki data identified in primary literature
Comparator Or Baseline	N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)-1-isopropyl-1H-indoleazole-6-formamide (14a): PC-3 IC50 = 6.43 μmol/L (MTT assay)
Quantified Difference	Not applicable; target compound lacks comparable biological characterization
Conditions	Literature survey across PubMed, patent databases, and chemical vendor documentation; MTT assay data for comparator compound from Cao et al. 2022

Why This Matters

Transparent disclosure of evidence limitations enables informed procurement decisions based on the compound's established synthetic utility rather than unverified biological claims.

• [1] Cao YQ, Yang YX, Zhai HJ, et al. Synthesis and Antitumor Activity of Novel 5- and 6-Substituted Indazole Derivatives. Chinese Journal of Organic Chemistry. 2022;42(2):590-599. doi:10.6023/cjoc202107049 View Source

1-Benzyl-6-ethenyl-1H-indazole: Application Scenarios

PLK4 Inhibitor Lead Optimization

For research groups pursuing Polo-like kinase 4 (PLK4) inhibition as an anticancer strategy, 1-benzyl-6-ethenyl-1H-indazole provides direct entry to the validated C6-vinylaryl indazole pharmacophore. The vinyl moiety enables construction of (E)-3-((3-(E)-vinylaryl)-1H-indazol-6-yl)methylene)-indolin-2-one derivatives and spirocyclic analogs, which have demonstrated in vivo antitumor efficacy with up to 96% tumor growth inhibition in xenograft models [1]. Starting with this pre-functionalized scaffold eliminates the need for palladium-catalyzed C6 vinylation from bromo precursors, reducing synthetic cycle time during SAR exploration.

Chiral Building Block via Dihydroxylation

Laboratories synthesizing chiral indazole derivatives should consider 1-benzyl-6-ethenyl-1H-indazole as a starting material for OsO4-mediated dihydroxylation. The C6 vinyl group undergoes stereoselective oxidation to yield (S)-1-(1-benzyl-1H-indazol-6-yl)ethane-1,2-diol, a vicinal diol that introduces two new hydroxyl handles for further functionalization . This transformation, conducted at ~24 mmol scale in tBuOH/water with K2OsO4·2H2O (44 mg) and citric acid, is inaccessible from non-vinyl indazole analogs, providing unique synthetic entry to chiral libraries .

Library Synthesis with N1-Benzyl Lipophilicity

When designing compound libraries where lipophilicity and metabolic stability are critical optimization parameters, 1-benzyl-6-ethenyl-1H-indazole offers a scaffold with a pre-installed N1-benzyl group. SAR studies on related indazole series have demonstrated that N1-benzyl substitution enhances oral bioavailability potential compared to N1-unsubstituted analogs [2]. The C6 vinyl provides an orthogonal diversification handle that remains intact during modifications at the N1-benzyl para-position, enabling independent optimization of two distinct molecular regions.

Halogen-Free Building Block for Sensitive Transformations

For synthetic sequences where halogens would interfere with subsequent chemoselective steps (e.g., metal-catalyzed reactions sensitive to oxidative addition at C-I bonds), 1-benzyl-6-ethenyl-1H-indazole provides a halogen-free alternative to 6-ethenyl-3-iodo-1H-indazole. The absence of C3 iodine eliminates orthogonal reactivity concerns and simplifies purification, making the compound suitable for multi-step syntheses requiring clean, predictable reactivity at the C6 vinyl position .

Application

Selection Property

Validation Focus

PLK4 pathway inhibitor design

C6 vinylaryl pharmacophore entry

SAR exploration around C6 motif

Chiral diol building block synthesis

OsO4-mediated dihydroxylation compatible

Stereochemical outcome verification

Lipophilicity-optimized libraries

Pre-installed N1-benzyl group

ADME property screening

Halogen-sensitive synthetic routes

Halogen-free composition

Chemoselectivity verification

• [1] Sampson PB, Liu Y, Forrest B, et al. Design and optimization of (3-aryl-1H-indazol-6-yl)spiro[cyclopropane-1,3′-indolin]-2′-ones as potent PLK4 inhibitors with oral antitumor efficacy. Bioorganic & Medicinal Chemistry Letters. 2016;26(17):4170-4175. doi:10.1016/j.bmcl.2016.08.063 View Source
• [2] Lin S, Zhang F, Jiang G, et al. A novel series of indazole-/indole-based glucagon receptor antagonists. Bioorganic & Medicinal Chemistry Letters. 2015;25(19):4143-4147. doi:10.1016/j.bmcl.2015.08.015 View Source